Cas no 196965-57-8 (2-Aziridinemethanol,3-methyl-1-(1-methylethyl)-, [1R-(1a,2b,3b)]- (9CI))

• Product Name: 2-Aziridinemethanol,3-methyl-1-(1-methylethyl)-, [1R-(1a,2b,3b)]- (9CI)
• CAS No: 196965-57-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 117029
• Update Time: 2022-09-23

2-Aziridinemethanol,3-methyl-1-(1-methylethyl)-, [1R-(1a,2b,3b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinemethanol,3-methyl-1-(1-methylethyl)-, [1R-(1a,2b,3b)]- (9CI)
• 2-Aziridinemethanol,3-methyl-1-(1-methylethyl)-,[1R-(1alpha,2beta,3beta)]-(9CI)
• [(2S,3S)-3-methyl-1-propan-2-ylaziridin-2-yl]methanol
• 2-Aziridinemethanol, 3-methyl-1-(1-methylethyl)-, [1R-(1α,2β,3β)]- (9CI)

• Inchi： 1S/C7H15NO/c1-5(2)8-6(3)7(8)4-9/h5-7,9H,4H2,1-3H3
• InChI Key： HOMKQMVXFPZXSX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C)C1CO

Computed Properties

• Exact Mass: 129.115
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.2A^2